Cas no 2649080-29-3 (8-Oxotricyclo[3.2.1.0,2,7]octane-1-carboxylic acid)

• Product Name: 8-Oxotricyclo[3.2.1.0,2,7]octane-1-carboxylic acid
• CAS No: 2649080-29-3
• MF: C₉H₁₀O₃
• MW: 166.173902988434
• CID: 6019829
• PubChem ID: 146049778
• Update Time: 2025-05-20

8-Oxotricyclo[3.2.1.0,2,7]octane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-oxotricyclo[3.2.1.0,2,7]octane-1-carboxylic acid
• 2649080-29-3
• EN300-7472240
• 8-Oxotricyclo[3.2.1.0,2,7]octane-1-carboxylic acid

• Inchi： 1S/C9H10O3/c10-7-4-1-2-5-6(3-4)9(5,7)8(11)12/h4-6H,1-3H2,(H,11,12)
• InChI Key： VBOGHRIZCCOOTK-UHFFFAOYSA-N
• SMILES： O=C1C2CCC3C(C2)C31C(=O)O

Computed Properties

• Exact Mass: 166.062994177g/mol
• Monoisotopic Mass: 166.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 54.4Ų

Additional information on 8-Oxotricyclo[3.2.1.0,2,7]octane-1-carboxylic acid

8-Oxotricyclo[3.2.1.0²,⁷]octane-1-carboxylic acid: A Comprehensive Overview

The compound 8-Oxotricyclo[3.2.1.0²,⁷]octane-1-carboxylic acid, identified by the CAS number 2649080-29-3, is a fascinating molecule with unique structural and functional properties. This compound belongs to the class of tricyclic carboxylic acids, which have garnered significant attention in recent years due to their potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The molecular structure of 8-Oxotricyclo[3.2.1.0²,⁷]octane-1-carboxylic acid is characterized by a tricyclic framework with an oxygen atom at the 8-position and a carboxylic acid group at the 1-position. This arrangement imparts the molecule with a high degree of rigidity and conjugation, which are desirable properties for many chemical applications. The tricyclic system is further stabilized by the presence of a fused bicyclo[3.2.1] structure, which contributes to its unique electronic and steric properties.

Recent studies have highlighted the importance of tricyclic carboxylic acids in drug discovery efforts, particularly in the development of kinase inhibitors and other bioactive molecules. The carboxylic acid group in this compound plays a crucial role in its ability to form hydrogen bonds with biological targets, making it a promising candidate for therapeutic applications.

In terms of synthesis, 8-Oxotricyclo[3.2.1.0²,⁷]octane-1-carboxylic acid can be prepared through various routes, including cycloaddition reactions and ring-closing metathesis. These methods have been optimized in recent years to improve yields and reduce reaction times, making the compound more accessible for research and development purposes.

The physical properties of this compound are also worth noting. It has a melting point of approximately 155°C and is sparingly soluble in water but readily soluble in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in organic synthesis and chromatographic separations.

In addition to its chemical significance, 8-Oxotricyclo[3.2.1.0²,⁷]octane-1-carboxylic acid has been explored for its potential in materials science applications. Its rigid structure and conjugated system make it a candidate for use in organic electronics and advanced materials such as polymers and liquid crystals.

Recent research has also focused on the biological activity of this compound. Studies have shown that it exhibits moderate inhibitory activity against certain enzymes, suggesting its potential as a lead compound for drug development.

In conclusion, 8-Oxotricyclo[3.2.1.0²,⁷]octane-1-carboxylic acid, with its unique structure and versatile properties, continues to be an area of active research across multiple disciplines within chemistry and related fields.